Cas no 135569-35-6 (Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate)

• Product Name: Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate
• CAS No: 135569-35-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD28463341
• CID: 4696528
• PubChem ID: 15086390
• Update Time: 2025-05-19

Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate

• MDL： MFCD28463341
• Inchi： 1S/C14H19NO2/c1-2-17-13(16)14(9-3-4-10-14)11-5-7-12(15)8-6-11/h5-8H,2-4,9-10,15H2,1H3
• InChI Key： ODFADFYUPBFWQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC(=CC=2)N)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate

Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate (CAS No. 135569-35-6): A Comprehensive Review in Modern Chemical Biology and Medicinal Chemistry

Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate, identified by its CAS number 135569-35-6, is a compound of significant interest in the fields of chemical biology and medicinal chemistry. This molecule, characterized by its cyclopentane core functionalized with an ester group and an amine-substituted phenyl ring, has garnered attention due to its structural features and potential biological activities. The unique combination of a rigid cyclopentane scaffold and an aromatic amine moiety makes it a versatile scaffold for drug discovery and molecular probe development.

The chemical structure of Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate consists of a cyclopentane ring linked to a carboxylate ester group, with an amine substituent attached to the phenyl ring at the para position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The presence of both the amine and the carboxylate groups provides multiple sites for further chemical modification, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The cyclopentane moiety, known for its ability to mimic natural products and bioactive molecules, has been extensively studied for its potential in drug design. Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate represents an excellent example of how structural modifications can lead to novel pharmacophores with therapeutic potential.

One of the most compelling aspects of Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate is its potential as a precursor for the development of new therapeutic agents. The amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the carboxylate ester group can be hydrolyzed or further functionalized to introduce additional pharmacological properties. These features make it a valuable building block for medicinal chemists seeking to develop innovative treatments for various diseases.

The compound has been explored in several preclinical studies aimed at understanding its biological activity and potential therapeutic applications. Initial studies have suggested that Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its structural similarity to known bioactive molecules has led researchers to investigate its potential in treating neurological disorders such as depression and anxiety.

The synthesis of Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the cyclopentane ring, followed by functionalization with the amine-substituted phenyl ring and the introduction of the carboxylate ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

In conclusion, Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate (CAS No. 135569-35-6) is a compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for drug discovery, while its multiple functional groups provide opportunities for further chemical modification. As research in this area continues to advance, it is likely that Ethyl 1-(4-aminophenyl)cyclopentane-1-carboxylate will play an increasingly important role in the development of new therapeutic agents.